Cas no 51549-37-2 (Cytidine, N-benzoyl-2'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-)

• Product Name: Cytidine, N-benzoyl-2'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-
• CAS No: 51549-37-2
• MF: C₂₂H₃₁N₃O₅Si
• MW: 445.584146738052
• CID: 362024
• PubChem ID: 10647001
• Update Time: 2025-04-19

Cytidine, N-benzoyl-2'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]- Chemical and Physical Properties

Names and Identifiers

• Cytidine, N-benzoyl-2'-deoxy-3'-O-[(1,1-dimethylethyl)dimethylsilyl]-
• N-[1-[(2R,4S,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• DTXSID10442937
• XZESDHQEKGJAIW-YQVWRLOYSA-N
• 3'-O-t-Butyldimethylsilyl-N4 -benzoyl-2'-deoxycytidine
• SCHEMBL9702839
• 51549-37-2

• Inchi： 1S/C22H31N3O5Si/c1-22(2,3)31(4,5)30-16-13-19(29-17(16)14-26)25-12-11-18(24-21(25)28)23-20(27)15-9-7-6-8-10-15/h6-12,16-17,19,26H,13-14H2,1-5H3,(H,23,24,27,28)/t16-,17+,19+/m0/s1
• InChI Key： XZESDHQEKGJAIW-YQVWRLOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1C[C@H](N2C(N=C(C=C2)NC(C2C=CC=CC=2)=O)=O)O[C@@H]1CO

Computed Properties

• Exact Mass: 445.20343
• Monoisotopic Mass: 445.20329763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.46